1-(4-chlorobenzyl)-N'-(2-(2-fluorophenoxy)acetyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N'-[2-(2-fluorophenoxy)acetyl]-6-oxopyridine-3-carbohydrazide
• InChI: InChI=1S/C21H17ClFN3O4/c22-16-8-5-14(6-9-16)11-26-12-15(7-10-20(26)28)21(29)25-24-19(27)13-30-18-4-2-1-3-17(18)23/h1-10,12H,11,13H2,(H,24,27)(H,25,29)
• InChI Key: YOUURRATVIXEIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NNC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)Cl)F
• Molecular Formula: C21H17ClFN3O4
• Molecular Weight: 429.8 g/mol

Description

This compound is an organic molecule with several functional groups, including a pyridine ring, a carbohydrazide group, and fluorophenoxy and chlorobenzyl substituents.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, a nitrogen-containing heterocycle, would likely have a significant impact on the compound’s properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the pyridine ring might undergo electrophilic substitution reactions, while the carbohydrazide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar carbohydrazide group and the aromatic pyridine ring could affect its solubility, stability, and reactivity.

Scientific Research Applications

Structural and Chemical Properties

• Correction and Naming Issues

  A correction was issued for the naming of compounds related to the chemical family of the query compound, highlighting the precision needed in chemical nomenclature and structural description (Mohammedab & Khanum, 2014).

• Hydrogen Bond and Stacking Interactions

  A study explored the hydrogen bond interactions and π-π stacking in a series of oxazolidinecarbohydrazides, which are structurally related to the query compound. This study provides insights into the molecular interactions and potential reactivity of such compounds (Nogueira et al., 2015).

Synthesis and Reactivity

• Synthesis of Related Compounds: Research into the synthesis of related compounds, such as dihydropyridine and pyridine derivatives, offers insight into synthetic routes that may be applicable or modifiable for the synthesis of the query compound (Desai et al., 2016, Shainova et al., 2019).

Potential Applications

• Biological Activity and Applications: Several studies in the dataset explore the antimicrobial, antifungal, and cytotoxic properties of chemically related compounds. These findings suggest potential biological or pharmaceutical applications for compounds within this chemical family (Fuloria et al., 2009, Hegazi et al., 2010).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s challenging to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its properties, and investigating its potential applications. This could include studying its biological activity, if applicable, or its potential uses in materials science or other fields.